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Compound of Interest

Compound Name: Benzylidenemalononitrile

Cat. No.: B1330407

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Benzylidenemalononitrile. It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Chemical Identifier:
 Name: Benzylidenemalononitrile

e Synonyms: 2-Benzylidenepropanedinitrile, Benzalmalononitrile,
(Phenylmethylene)propanedinitrile[1]

e CAS Number: 2700-22-3[2]

Hazard Identification and Classification

Benzylidenemalononitrile is classified as a hazardous substance.[2] In case of exposure, it is
crucial to seek immediate medical attention.[2][3]

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][4]

Skin Irritation: Causes skin irritation.[1][4]

Eye Irritation: Causes serious eye irritation.[1][4]

Respiratory Irritation: May cause respiratory irritation.[1][4]
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It is important to note that no specific occupational exposure limits have been established for
Benzylidenemalononitrile.[5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling
Benzylidenemalononitrile to minimize exposure and ensure personal safety.
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PPE Category

Item

Specifications & Use

Hand Protection

Chemical-resistant gloves

Nitrile gloves are suitable for
incidental splash protection.
For prolonged or direct
contact, consider heavier-duty
options like butyl or neoprene
gloves.[6][7] Always inspect
gloves for integrity before use
and replace them immediately

after contamination.[4]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[2]
A face shield should be worn in
situations with a high risk of

splashing.

Respiratory Protection

NIOSH-approved respirator

Required when engineering
controls (e.g., fume hood) are
insufficient or during
emergency situations. Use a
respirator with an appropriate
cartridge for organic vapors

and particulates.[6]

Protective Clothing

Laboratory coat

A buttoned lab coat should be

worn to protect the skin.[6]

Footwear

Closed-toe shoes

Shoes must fully cover the feet

to protect against spills.

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to prevent accidents and

exposure.
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Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[2]

Avoid the formation of dust and aerosols.[2][3]

Do not eat, drink, or smoke in the handling area.|[3]

Wash hands thoroughly after handling the substance.[3]

Use non-sparking tools to prevent ignition.[3]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][5]
» Keep away from incompatible materials such as strong oxidizing agents.[2]

e Store in a locked-up area.[3]

Spill and Emergency Procedures

Immediate and appropriate response to spills is crucial to contain the hazard and prevent
exposure.

Small Spills (Solid):

Alert Personnel: Immediately notify others in the vicinity.

o Don PPE: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves,
and eye protection.

o Containment: Prevent the spread of the dust.

o Cleanup: Carefully sweep or vacuum the solid material and place it into a labeled, sealed
container for hazardous waste disposal.[5] Avoid generating dust.[5]

o Decontamination: Clean the spill area with soap and water.[6] Collect the cleaning materials
for disposal as hazardous waste.
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o Restock: Replenish the spill kit supplies used.[8]

Large Spills:

Evacuate: Immediately evacuate the area.

Isolate: Close the doors to the affected area to confine the hazard.

Emergency Services: Contact your institution's emergency response team or local
emergency services.

Ventilate: If safe to do so, increase ventilation to the area.

Disposal Plan

All waste containing Benzylidenemalononitrile must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations.

o Waste Collection: Collect all contaminated materials (e.g., gloves, absorbent pads, and
cleanup debris) in a designated and properly labeled hazardous waste container.[9]

o Disposal Method: The material can be disposed of by a licensed chemical destruction plant
or through controlled incineration with flue gas scrubbing.[8]

o Environmental Precautions: Do not discharge into sewer systems or contaminate water,
foodstuffs, or animal feed.[8]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Benzylidenemalononitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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